Cas no 1352532-56-9 (4-Amino-5-bromopyridine-3-sulfonic acid)

• Product Name: 4-Amino-5-bromopyridine-3-sulfonic acid
• CAS No: 1352532-56-9
• MF: C₅H₅BrN₂O₃S
• MW: 253.073798894882
• CID: 5690176
• PubChem ID: 102538939
• Update Time: 2026-03-11

4-Amino-5-bromopyridine-3-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-bromopyridine-3-sulfonic acid
• 1352532-56-9
• A922178
• 4-Amino-5-bromopyridine-3-sulfonicacid
• 4-Amino-5-bromo-pyridine-3-sulfonic acid
• 3-Pyridinesulfonic acid, 4-amino-5-bromo-

• Inchi： 1S/C5H5BrN2O3S/c6-3-1-8-2-4(5(3)7)12(9,10)11/h1-2H,(H2,7,8)(H,9,10,11)
• InChI Key： SJNVCHPVLWDCJY-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N)S(=O)(=O)O

Computed Properties

• Exact Mass: 251.92043g/mol
• Monoisotopic Mass: 251.92043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 2.042±0.06 g/cm3(Predicted)
• pka: -2.44±0.50(Predicted)